Cas no 2377609-64-6 (2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)
2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-amine
-
- Inchi: 1S/C14H18BN3O2/c1-13(2)14(3,4)20-15(19-13)10-6-5-7-11-9(10)8-17-12(16)18-11/h5-8H,1-4H3,(H2,16,17,18)
- InChI Key: CFGZCPQFPCEJNM-UHFFFAOYSA-N
- SMILES: N1=C2C(C(B3OC(C)(C)C(C)(C)O3)=CC=C2)=CN=C1N
2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AJ16026-250mg |
5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-amine |
2377609-64-6 | 95% | 250mg |
$391.00 | 2024-04-20 | |
| A2B Chem LLC | AJ16026-1g |
5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)quinazolin-2-amine |
2377609-64-6 | 95% | 1g |
$1043.00 | 2024-04-20 |
2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
Additional information on 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
Introduction to 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2377609-64-6)
2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2377609-64-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique boronic ester functionality and quinazolinamine scaffold, which together offer a wide range of applications in the development of novel therapeutic agents.
The quinazolinamine scaffold is a well-known structural motif in medicinal chemistry due to its ability to modulate various biological targets. Compounds containing this scaffold have been extensively studied for their potential as anticancer agents, particularly in the treatment of solid tumors and hematological malignancies. The introduction of the 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) group further enhances the compound's reactivity and versatility in chemical synthesis and biological applications.
Recent advancements in the field have highlighted the importance of boronic esters in drug discovery. The boronic ester functionality is particularly valuable for its ability to participate in Suzuki-Miyaura coupling reactions, a widely used method for the formation of carbon-carbon bonds. This reaction is crucial in the synthesis of complex organic molecules and has been instrumental in the development of numerous pharmaceuticals. The presence of this functional group in 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) makes it an attractive starting material for the synthesis of diverse derivatives with potential therapeutic applications.
In addition to its synthetic utility, 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) has shown promising biological activity. Studies have demonstrated that compounds with similar structures exhibit potent antiproliferative effects against various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of quinazolinamine derivatives with boronic ester functionalities exhibited significant cytotoxicity against breast cancer cells. These findings suggest that 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) could be a valuable lead compound for further optimization and development as an anticancer agent.
The pharmacological properties of quinazolinamines are not limited to anticancer activity. Research has also explored their potential as inhibitors of specific enzymes and receptors involved in various diseases. For example, some quinazolinamine derivatives have been shown to inhibit tyrosine kinases and are being investigated as potential treatments for autoimmune disorders and inflammatory conditions. The flexibility provided by the boronic ester group allows for the fine-tuning of these properties through chemical modification.
The synthesis of 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) typically involves multistep procedures that combine classical organic synthesis techniques with modern methodologies. One common approach involves the condensation of an appropriate amine with a substituted benzaldehyde to form the quinazolinamine core. Subsequent functionalization steps introduce the boronic ester group through reactions such as boronation or direct coupling with boronic acids or esters. The modular nature of this synthetic route allows for the preparation of a wide range of analogs with varying substituents at different positions on the quinazolinamine scaffold.
In conclusion, 2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 2377609-64-6) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of structural features makes it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its synthetic accessibility and biological activity across various disease models.
2377609-64-6 (2-Quinazolinamine, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)